Cas no 924307-99-3 ((1R)-1-(5-fluoropyridin-2-yl)ethan-1-amine)

• Product Name: (1R)-1-(5-fluoropyridin-2-yl)ethan-1-amine
• CAS No: 924307-99-3
• MF: C₇H₉FN₂
• MW: 140.158164739609
• MDL: MFCD09824146
• CID: 2503132
• PubChem ID: 25242197
• Update Time: 2025-06-15

(1R)-1-(5-fluoropyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(5-Fluoropyridin-2-yl)ethanamine
• (alphaR)-alpha-Methyl-5-fluoropyridine-2-methaneamine
• CHEMBL4550509
• MFCD09824146
• EN300-252787
• 924307-99-3
• KNKRMCSSVBSDNL-RXMQYKEDSA-N
• AKOS006326770
• N11135
• (1R)-1-(5-Fluoropyridin-2-yl)ethanamine
• SCHEMBL347080
• (1R)-1-(5-fluoropyridin-2-yl)ethan-1-amine
• (1R)-1-(5-Fluoro(2-pyridyl))ethylamine
• (R)-2-Amino-2-(5-fluoropyridin-2-yl)ethan

• MDL： MFCD09824146
• Inchi： 1S/C7H9FN2/c1-5(9)7-3-2-6(8)4-10-7/h2-5H,9H2,1H3/t5-/m1/s1
• InChI Key： KNKRMCSSVBSDNL-RXMQYKEDSA-N
• SMILES： FC1=CN=C(C=C1)[C@@H](C)N

Computed Properties

• Exact Mass: 140.07497646g/mol
• Monoisotopic Mass: 140.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 182.8±25.0 °C at 760 mmHg
• Flash Point: 64.4±23.2 °C
• Vapor Pressure: 0.8±0.3 mmHg at 25°C

(1R)-1-(5-fluoropyridin-2-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1R)-1-(5-fluoropyridin-2-yl)ethan-1-amine

Introduction to (1R)-1-(5-fluoropyridin-2-yl)ethan-1-amine (CAS No. 924307-99-3)

(1R)-1-(5-fluoropyridin-2-yl)ethan-1-amine, with the CAS number 924307-99-3, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a fluorinated pyridine ring and an amino group attached to a chiral center. The presence of the fluorine atom and the chiral center imparts distinct chemical and biological properties, making it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of (1R)-1-(5-fluoropyridin-2-yl)ethan-1-amine can be represented as follows: the 5-fluoropyridine ring is attached to an ethyl group, which in turn is bonded to an amino group. The chirality at the carbon adjacent to the amino group is crucial for its biological activity and selectivity. This compound is synthesized through a series of well-defined chemical reactions, including the formation of the fluorinated pyridine ring and the introduction of the chiral center.

Recent studies have highlighted the potential of (1R)-1-(5-fluoropyridin-2-yl)ethan-1-amine in various therapeutic areas. One notable application is its use as a lead compound in the development of novel antiviral agents. Research has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibiting viral replication by targeting specific viral enzymes or pathways.

In addition to its antiviral properties, (1R)-1-(5-fluoropyridin-2-yl)ethan-1-amine has also been investigated for its potential as a neuroprotective agent. Studies have demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways and reduce inflammation.

The pharmacokinetic properties of (1R)-1-(5-fluoropyridin-2-yl)ethan-1-amine have been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for both acute and chronic dosing regimens. These properties are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of (1R)-1-(5-fluoropyridin-2-yl)ethan-1-amine in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development, including Phase II and III trials, which will provide more comprehensive data on its therapeutic potential.

The synthesis of (1R)-1-(5-fluoropyridin-2-yl)ethan-1-amine involves several key steps, including the preparation of the fluorinated pyridine ring and the introduction of the chiral center. One common approach is to start with 5-bromopyridine, which undergoes a nucleophilic substitution reaction with a fluorinating agent to form 5-fluoropyridine. The resulting pyridine derivative is then coupled with an appropriate chiral building block through a transition metal-catalyzed reaction to introduce the chiral center and the amino group.

The purity and enantiomeric excess (ee) of (1R)-1-(5-fluoropyridin-2-yl)ethan-1-amine are critical parameters that affect its biological activity and safety profile. High-purity samples with >99% ee are typically required for pharmaceutical applications to ensure consistent therapeutic outcomes and minimize potential side effects. Various analytical techniques, such as chiral high-performance liquid chromatography (HPLC), are employed to determine the enantiomeric purity of this compound.

In conclusion, (1R)-1-(5-fluoropyridin-2-yl)ethan-1-amine (CAS No. 924307-99-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for developing novel therapeutics in areas such as antiviral treatment and neuroprotection. Ongoing research and clinical trials will further elucidate its potential benefits and pave the way for its eventual use in clinical practice.